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Compound of Interest

Compound Name: Imiquimod-d9

Cat. No.: B8075478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imiquimod, an immune response modifier, is a potent agonist of Toll-like receptor 7 (TLR7) and

is used topically for the treatment of various skin conditions.[1] To accurately determine its

pharmacokinetic profile, a stable isotope-labeled internal standard is crucial for bioanalytical

methods. Imiquimod-d9, a deuterium-labeled analog of Imiquimod, serves as an ideal internal

standard for liquid chromatography-mass spectrometry (LC-MS) based quantification in

biological matrices.[2] Its use significantly improves the accuracy and precision of

pharmacokinetic studies by correcting for variability during sample preparation and analysis.[2]

These application notes provide detailed protocols and data for the use of Imiquimod-d9 as an

internal standard in pharmacokinetic studies of Imiquimod.
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Property Value

IUPAC Name
1-(2-(methyl-d3)propyl-1,1,2,3,3,3-d6)-1H-

imidazo[4,5-c]quinolin-4-amine[2]

Molecular Formula C₁₄H₇D₉N₄[2]

Molecular Weight 249.36 g/mol [2]

Appearance Solid

Purity ≥99% deuterated forms (d1-d9)[1]

Solubility DMF: 1 mg/ml, DMSO: 1 mg/ml[1]

Mechanism of Action of Imiquimod
Imiquimod exerts its biological effects by activating TLR7, which is primarily expressed on

immune cells such as dendritic cells and macrophages.[3] This activation triggers a

downstream signaling cascade, leading to the production of various pro-inflammatory cytokines

and chemokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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